N-methyl-2,3-dihydro-1H-inden-2-amine hydrochloride

• IUPAC Name: N-methyl-2,3-dihydro-1H-inden-2-amine;hydrochloride
• InChI: InChI=1S/C10H13N.ClH/c1-11-10-6-8-4-2-3-5-9(8)7-10;/h2-5,10-11H,6-7H2,1H3;1H
• InChI Key: HXNHHRJNFKMLPP-UHFFFAOYSA-N
• Canonical SMILES: CNC1CC2=CC=CC=C2C1.Cl
• Molecular Formula: C10H14ClN
• DSSTOX Substance ID: DTXSID401344514
• Molecular Weight: 183.68 g/mol
• CAS RN: 10408-85-2

Description

“N-methyl-2,3-dihydro-1H-inden-2-amine hydrochloride” is a compound with the molecular formula C10H14ClN. It is also known by other names such as “N-Methylindan-2-amine hydrochloride” and "2,3-dihydro-1H-inden-2-yl (methyl)amine (HCl)". It is a derivative of 2-aminoindane.

Synthesis Analysis

While specific synthesis methods for “N-methyl-2,3-dihydro-1H-inden-2-amine hydrochloride” were not found, similar compounds have been synthesized through various methods. For instance, a six-step synthesis involving regioselective Friedel−Crafts acetylations and hydrogenations of N -protected-2-aminoindan has been reported.

Molecular Structure Analysis

The compound has a molecular weight of 183.68 g/mol. The IUPAC name is N -methyl-2,3-dihydro-1 H -inden-2-amine;hydrochloride. The InChI and Canonical SMILES representations provide a detailed view of the molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 183.68 g/mol. It has 2 hydrogen bond donors and 1 hydrogen bond acceptor. The compound has a rotatable bond count of 1.

Scientific Research Applications

Antibacterial and Antifungal Properties

. Researchers have tested these compounds against both Gram-positive (Staphylococcus aureus and Bacillus subtilis) and Gram-negative bacteria (Escherichia coli and Proteus vulgaris), as well as fungal agents (Aspergillus niger and Candida albicans). Most of the derivatives exhibited potent antibacterial action, while some demonstrated antifungal properties. The ultrasound technique was particularly effective in synthesizing these compounds.

Pharmacological Properties

2,3-Dihydro-1H-inden-1-one, the parent compound, contains a cyclopentanone and a benzene ring. . Notable examples include anticancer, anti-inflammatory, antioxidant, and anti-Alzheimer’s disease activities. Researchers continue to explore its potential in drug development.

Anti-HIV-1 Activity

Indole derivatives, including those related to 2,3-dihydro-1H-inden-1-one, have been studied for their biological potential. .

Molecular Docking Studies

Researchers have conducted molecular docking studies on active molecules related to 2,3-dihydro-1H-inden-1-one. .

Norepinephrine Reuptake Inhibition

. Its potential therapeutic applications warrant further investigation.

Future Directions

While specific future directions for “N-methyl-2,3-dihydro-1H-inden-2-amine hydrochloride” are not available, research into similar compounds continues. For example, new 2,3-dihydro-1H-inden-1-amine derivatives are being designed and synthesized to find more potent and selective MAO-B inhibitors.

Mechanism of Action

Target of Action

N-methyl-2,3-dihydro-1H-inden-2-amine hydrochloride, also known as 2,3-dihydro-1H-inden-2-yl(methyl)amine(HCl), primarily targets the norepinephrine transporter . This transporter plays a crucial role in the reuptake of norepinephrine, a neurotransmitter involved in regulating attention and responding actions in the brain.

Mode of Action

The compound acts as a highly selective norepinephrine reuptake inhibitor and releasing agent . By inhibiting the reuptake of norepinephrine, it increases the concentration of norepinephrine in the synaptic cleft, leading to prolonged neurotransmitter action.

Result of Action

The primary result of the compound’s action is the prolonged activity of norepinephrine in the brain . This can lead to various effects, such as increased alertness and arousal, and potentially beneficial effects on attention and response actions.